Cas no 196309-76-9 (BAY 11-7085)
BAY 11-7085 is a selective and irreversible inhibitor of IκBα phosphorylation, effectively suppressing NF-κB activation. This small molecule is widely utilized in research to study inflammatory and immune responses, as NF-κB plays a critical role in regulating genes involved in these processes. Its high specificity and potency make it a valuable tool for investigating signaling pathways in cellular and molecular studies. BAY 11-7085 is particularly useful in models of inflammation, apoptosis, and cancer research, where NF-κB inhibition is required. The compound exhibits consistent activity in vitro and in vivo, ensuring reliable experimental outcomes. Its stability and solubility further enhance its utility in biochemical assays.
BAY 11-7085 structure
Product Name:BAY 11-7085
CAS No:196309-76-9
MF:C13H15NO2S
MW:249.32870221138
MDL:MFCD01862602
CID:153889
PubChem ID:354333080
Update Time:2025-06-08
BAY 11-7085 Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-((4-(tert-Butyl)phenyl)sulfonyl)acrylonitrile
- BAY 11-7085
- (E)-3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
- (E)-3-(4-tert-Butylphenylsulfonyl)acrylonitrile
- 2-Propenenitrile,3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
- BAY-11-7085
- (E)-3-(4-t-Butylphenylsulfonyl)-2-propenenitrile
- BAY 11-7083
- BAY 117083
- (E)-3-(T-BUTYLPHENYLSULFONYL)-2-PROPENENITRILE
- (E)3-[(4-T-BUTYLPHENYL)SULFONYL]-2-PROPENENITRILE
- (2E)-3-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-2-PROPENENITRILE
- BAY 117083 (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile
- (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile BAY 11-7085
- 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
- Lopac0_000183
- AOB6820
- QC
- NCGC00025271-04
- (2E)-3-[(4-tert-butylphenyl)sulfonyl]prop-2-enenitrile
- WHA30976
- SCHEMBL157756
- HMS3268A22
- B 5681
- BRD-K48684885-001-01-8
- AKOS016014648
- VHKZGNPOHPFPER-ONNFQVAWSA-N
- NCGC00260868-01
- DS-6861
- AC-33123
- HY-10257
- CU-00000000043-1
- EX-A2030
- 196309-76-9
- LP00183
- CCG-204278
- MFCD01862602
- CHEMBL270299
- B4845
- SW220312-1
- SR-01000075721-1
- SDCCGSBI-0050171.P002
- 3-((4-(1,1-dimethylethyl)phenyl)sulfonyl)-2-propenenitrile
- CS-6316
- NCGC00025271-03
- (E)-3-(4-tert-Butyl-benzenesulfonyl)-acrylonitrile
- SR-01000075721-3
- Bay 11-7085, >=98% (HPLC), solid
- FD5033
- BAY 117085
- NCGC00025271-06
- BAY 11-7085 is known as an NF-kappaB activation and IkappaBalpha phosphorylatiion inhibitor.
- HMS3414M13
- BAY-117085
- Tox21_500183
- SCHEMBL157757
- DTXSID101017376
- HMS3678M13
- (E)-3-(4-tert-butylphenylsulfonyl)-2-propenenitrile
- CHEBI:107653
- (2E)-3-(4-tert-butylbenzene-1-sulfonyl)prop-2-enenitrile
- AC-33124
- NCGC00025271-02
- BCP07274
- s7352
- A813845
- bay11-7085
- CHEBI:176500
- NCGC00025271-05
- J-501930
- NCGC00025271-15
- (E)-3-(4-tert-butylphenyl)sulfonyl-2-propenenitrile
- EU-0100183
- HMS3260F07
- SR-01000075721
- BAY 11-7085; (E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile; BAY 117083
- Bay 11-7085?
- BRD-K48684885-001-04-2
- NCGC00025271-08
-
- MDL: MFCD01862602
- Inchi: 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3/b10-4+
- InChI Key: VHKZGNPOHPFPER-ONNFQVAWSA-N
- SMILES: S(/C=C/C#N)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 249.08200
- Monoisotopic Mass: 249.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.3
- XLogP3: 2.7
Experimental Properties
- Color/Form: White solid
- Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 82.0 to 86.0 deg-C
- Boiling Point: 407.1°C at 760 mmHg
- Flash Point: 200℃
- Refractive Index: 1.534
- Solubility: Almost insoluble (0.055 g/l) (25 º C),
- PSA: 66.31000
- LogP: 3.87588
- Sensitiveness: Light Sensitive
BAY 11-7085 Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- RTECS:UD1312500
- Storage Condition:0-10°C
BAY 11-7085 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10257-10mM*1mLinDMSO |
BAY 11-7085 |
196309-76-9 | 99.98% | 10mM*1mLinDMSO |
¥573 | 2023-07-26 | |
| MedChemExpress | HY-10257-5mg |
BAY 11-7085 |
196309-76-9 | 99.94% | 5mg |
¥550 | 2024-05-25 | |
| MedChemExpress | HY-10257-10mg |
BAY 11-7085 |
196309-76-9 | 99.94% | 10mg |
¥770 | 2024-05-25 | |
| MedChemExpress | HY-10257-25mg |
BAY 11-7085 |
196309-76-9 | 99.94% | 25mg |
¥1650 | 2024-05-25 | |
| MedChemExpress | HY-10257-50mg |
BAY 11-7085 |
196309-76-9 | 99.94% | 50mg |
¥2950 | 2024-05-25 | |
| MedChemExpress | HY-10257-100mg |
BAY 11-7085 |
196309-76-9 | 99.94% | 100mg |
¥4100 | 2024-05-25 | |
| DC Chemicals | DC8038-100 mg |
Bay 11-7085 |
196309-76-9 | >98% | 100mg |
$250.0 | 2022-03-01 | |
| DC Chemicals | DC8038-250 mg |
Bay 11-7085 |
196309-76-9 | >98% | 250mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DC8038-1 g |
Bay 11-7085 |
196309-76-9 | >98% | 1g |
$1000.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S7352-10mg |
Bay 11-7085 |
196309-76-9 | 99.87% | 10mg |
¥807.89 | 2023-09-15 |
BAY 11-7085 Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
196309-76-9 (BAY 11-7085) Related Products
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- 64326-47-2((E)-3-(Phenylsulfonyl)acrylonitrile)
- 1424-48-2(2-Propenenitrile,3-[(4-methylphenyl)sulfonyl]-)
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